Cas no 2271442-83-0 (2-(3-Bromo-2-methoxyphenyl)-1,3-dioxolane)

• Product Name: 2-(3-Bromo-2-methoxyphenyl)-1,3-dioxolane
• CAS No: 2271442-83-0
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD31805739
• CID: 5074107
• Update Time: 2026-03-01

2-(3-Bromo-2-methoxyphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-methoxyphenyl)-1,3-dioxolane

• MDL： MFCD31805739
• Inchi： 1S/C10H11BrO3/c1-12-9-7(3-2-4-8(9)11)10-13-5-6-14-10/h2-4,10H,5-6H2,1H3
• InChI Key： ALYXZTLQEAPWAZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• XLogP3: 2
• Topological Polar Surface Area: 27.7

Additional information on 2-(3-Bromo-2-methoxyphenyl)-1,3-dioxolane

Comprehensive Overview of 2-(3-Bromo-2-methoxyphenyl)-1,3-dioxolane (CAS No. 2271442-83-0)

2-(3-Bromo-2-methoxyphenyl)-1,3-dioxolane (CAS No. 2271442-83-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique brominated methoxyphenyl and dioxolane functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a halogenated aromatic ring with a cyclic acetal, makes it a valuable building block for designing complex molecules. Researchers often explore its applications in drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors.

The growing interest in 2-(3-Bromo-2-methoxyphenyl)-1,3-dioxolane aligns with broader trends in green chemistry and sustainable synthesis. As industries strive to reduce environmental impact, this compound's potential for atom-efficient reactions and catalytic transformations has become a focal point. Recent studies highlight its role in palladium-catalyzed cross-coupling reactions, a hot topic in organic synthesis due to its efficiency in forming carbon-carbon bonds. This aligns with frequent search queries such as "brominated aromatic compounds in catalysis" and "dioxolane derivatives in drug design," reflecting user curiosity about its practical applications.

From a structural perspective, the 3-bromo-2-methoxyphenyl moiety in CAS No. 2271442-83-0 offers distinct electronic properties that influence reactivity. The bromine atom acts as a leaving group in nucleophilic substitutions, while the methoxy group provides steric and electronic modulation. Meanwhile, the 1,3-dioxolane ring enhances solubility and stability, addressing common challenges in API formulation. These features resonate with trending discussions on "improving drug bioavailability" and "functional group compatibility," making the compound relevant to both academic and industrial audiences.

In the context of high-throughput screening, 2-(3-Bromo-2-methoxyphenyl)-1,3-dioxolane has emerged as a candidate for fragment-based drug discovery. Its modular structure allows for rapid derivatization, a key advantage in combinatorial chemistry. Searches like "building blocks for medicinal chemistry" and "scaffold diversity in lead optimization" underscore its utility in modern drug development pipelines. Additionally, its compatibility with microwave-assisted synthesis techniques—a popular subject in lab optimization forums—further elevates its profile among synthetic chemists.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, are frequently analyzed in QSAR studies. These analyses tie into broader inquiries about "predicting compound reactivity" and "molecular property calculation tools," topics dominating computational chemistry circles. Furthermore, the regioselectivity imparted by its bromine substitution pattern makes it a case study in advanced organic chemistry courses, linking it to educational content searches.

As the scientific community prioritizes IP-protected intermediates, CAS No. 2271442-83-0 has been referenced in several patent applications, particularly for heterocyclic compound synthesis. This connects to commercial queries like "proprietary chemical suppliers" and "custom synthesis services." Its role in multistep reaction sequences also aligns with industrial demand for high-purity intermediates, a recurring theme in process chemistry literature.

Looking ahead, 2-(3-Bromo-2-methoxyphenyl)-1,3-dioxolane exemplifies the intersection of structural ingenuity and practical utility. Its adaptability across catalysis, medicinal chemistry, and material science ensures continued relevance. By addressing search intent around "specialty chemicals for research" and "innovative synthetic methodologies," this overview bridges technical depth with user-focused accessibility, adhering to SEO best practices while maintaining academic rigor.